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Compound of Interest

Compound Name: (-)-Ambroxide

CAS No.: 100679-85-4

Cat. No.: B7821676

Get Quote

(-)-Ambroxide: A Comprehensive Technical
Guide
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of (-)-Ambroxide, a prominent bicyclic

terpenoid valued for its unique organoleptic properties and potential therapeutic applications.

This document outlines its chemical identity, physicochemical properties, synthesis, and known

biological interactions, presenting data in a clear and accessible format for scientific and

research applications.

Chemical Identification and Nomenclature
(-)-Ambroxide is a well-characterized chemical entity with the following identifiers:
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Identifier Value

CAS Number 6790-58-5[1][2][3][4][5]

IUPAC Name

(3aR,5aS,9aS,9bR)-3a,6,6,9a-tetramethyl-

2,4,5,5a,7,8,9,9b-octahydro-1H-benzo[e]

[1]benzofuran[1][6][7]

Synonyms

Ambroxan, Ambrox, (-)-Ambrox,

(3aR,5aS,9aS,9bR)-3a,6,6,9a-

Tetramethyldodecahydronaphtho[2,1-b]furan[2]

[8]

Molecular Formula C₁₆H₂₈O[1][3]

Molecular Weight 236.39 g/mol [2][3]

Physicochemical Properties
The key physicochemical properties of (-)-Ambroxide are summarized in the table below,

providing essential data for experimental design and formulation development.

Property Value Source

Appearance White crystalline solid [1]

Melting Point 74-76 °C [8]

Boiling Point 273.9 ± 8.0 °C (Predicted) [8]

Density 0.939 g/cm³ [4]

Optical Rotation ([α]20/D) -24.0 to -27.0 deg (c=1, CHCl₃) [9]

Solubility

Soluble in alcohol and

dipropylene glycol. Water

solubility: 1.88 mg/L at 20°C.

[4][8]

LogP 5.09 at 25°C [8]
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(-)-Ambroxide is primarily produced via semi-synthesis from sclareol, a natural diterpene

extracted from clary sage (Salvia sclarea). The industrial synthesis typically involves three main

stages.

(-)-Sclareol SclareolideOxidative Degradation AmbradiolReduction (-)-AmbroxideCyclodehydration

Click to download full resolution via product page

Caption: Industrial synthesis pathway of (-)-Ambroxide from (-)-sclareol.

Experimental Protocol: Synthesis from Sclareol
A common laboratory-scale synthesis involves the following steps:

Oxidative Degradation of Sclareol to Sclareolide: Sclareol is treated with an oxidizing agent,

such as potassium permanganate or chromium trioxide, to cleave the side chain and form

the lactone, sclareolide. The reaction is typically carried out in a suitable solvent like acetone

or acetic acid.

Reduction of Sclareolide to Ambradiol: The resulting sclareolide is then reduced to the

corresponding diol, ambradiol. This reduction is often achieved using a strong reducing

agent like lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent, such as diethyl

ether or tetrahydrofuran (THF).

Cyclodehydration of Ambradiol to (-)-Ambroxide: The final step involves an acid-catalyzed

dehydration of ambradiol. This cyclization reaction is typically carried out using a dehydrating

agent like sulfuric acid or p-toluenesulfonic acid in a non-polar solvent, such as toluene or

hexane, often with azeotropic removal of water to drive the reaction to completion. The crude

product is then purified by crystallization or chromatography to yield (-)-Ambroxide.

Biological Activity and Signaling Pathways
While extensively used in the fragrance industry, research into the specific biological activities

of (-)-Ambroxide is ongoing. Some studies have suggested its potential as a mucolytic agent

in respiratory treatments.
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A significant finding in the field of olfaction has identified a specific receptor for (-)-Ambroxide.

The human odorant receptor OR7A17 has been shown to be specifically tuned to detect (-)-
Ambroxide, providing insight into the molecular basis of its distinct ambergris scent perception.

(-)-Ambroxide Odorant Receptor
OR7A17

Binds G-protein
(Golf)

Activates Adenylyl CyclaseStimulates cAMPProduces Olfactory Neuron
Activation

Leads to Signal to Brain

Click to download full resolution via product page

Caption: Proposed olfactory signaling pathway for (-)-Ambroxide via the OR7A17 receptor.

Biosynthesis
In nature, (-)-Ambroxide is an oxidation product of ambrein, a major component of ambergris.

However, for industrial production, biotechnological routes are being explored as a more

sustainable alternative to chemical synthesis. These methods often utilize microorganisms to

convert sclareol into key intermediates.
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Caption: Hybrid biosynthetic and chemical pathway for (-)-Ambroxide production.

Experimental Protocol: Analytical Quantification by GC-
MS
Gas chromatography-mass spectrometry (GC-MS) is a standard method for the identification

and quantification of (-)-Ambroxide in various matrices.

Sample Preparation: Samples containing (-)-Ambroxide are dissolved in a suitable organic

solvent, such as hexane or ethyl acetate. For complex matrices, a prior extraction step (e.g.,

solid-phase extraction or liquid-liquid extraction) may be necessary to remove interfering

substances.

GC-MS Analysis:
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Gas Chromatograph: A non-polar capillary column (e.g., DB-5ms) is typically used.

Oven Temperature Program: An initial temperature of around 60°C is held for a few

minutes, followed by a ramp up to approximately 280°C at a rate of 10-20°C/min.

Injector: Splitless or split injection can be used depending on the sample concentration.

Mass Spectrometer: Electron ionization (EI) at 70 eV is commonly employed.

Detection: The mass spectrometer is operated in full scan mode for identification or

selected ion monitoring (SIM) mode for enhanced sensitivity and quantification.

Characteristic ions for (-)-Ambroxide are monitored.

Quantification: A calibration curve is generated using certified reference standards of (-)-
Ambroxide at known concentrations to quantify the amount in the sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7821676/docs#ambroxide-cas-number-and-iupac-
nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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